Cas no 81518-36-7 (2-(4-Phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)phenol)
81518-36-7 structure
Product Name:2-(4-Phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)phenol
CAS No:81518-36-7
MF:C17H17N3OS
MW:311.40138220787
CID:986813
PubChem ID:3067436
Update Time:2025-04-20
2-(4-Phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties
Names and Identifiers
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- 2-(4-Phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)phenol
- 6-(4-phenyl-3-propylsulfanyl-1H-1,2,4-triazol-5-ylidene)cyclohexa-2,4-dien-1-one
- Phenol, 2-(4-phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)-
- 81518-36-7
- BRN 5103057
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- Inchi: 1S/C17H17N3OS/c1-2-12-22-17-19-18-16(14-10-6-7-11-15(14)21)20(17)13-8-4-3-5-9-13/h3-11,21H,2,12H2,1H3
- InChI Key: BYFISJMGFHEOSK-UHFFFAOYSA-N
- SMILES: S(CCC)C1=NN=C(C2C=CC=CC=2O)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 311.10923335g/mol
- Monoisotopic Mass: 311.10923335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 76.2Ų
2-(4-Phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)phenol Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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